Cas no 117451-93-1 (1-ethenyl-4-nitro-1H-pyrazole)

1-ethenyl-4-nitro-1H-pyrazole structure
1-ethenyl-4-nitro-1H-pyrazole structure
Product Name:1-ethenyl-4-nitro-1H-pyrazole
CAS No:117451-93-1
MF:C5H5N3O2
MW:139.112100362778
MDL:MFCD02823968
CID:1206701
PubChem ID:23279527
Update Time:2025-04-20

1-ethenyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-ethenyl-4-nitro-
    • 1-ethenyl-4-nitropyrazole
    • 1-ethenyl-4-nitro-1H-pyrazole
    • DB-123546
    • SCHEMBL16974758
    • 117451-93-1
    • 4-nitro-1-vinyl-1H-pyrazole
    • EN300-22127273
    • DTXSID90632470
    • Z2831442348
    • MDL: MFCD02823968
    • Inchi: 1S/C5H5N3O2/c1-2-7-4-5(3-6-7)8(9)10/h2-4H,1H2
    • InChI Key: JGGBJLCPFMBNDY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NN(C=C)C=1)=O

Computed Properties

  • Exact Mass: 139.038176411g/mol
  • Monoisotopic Mass: 139.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 63.6Ų

1-ethenyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22127273-0.05g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
0.05g
$135.0 2025-02-19
Enamine
EN300-22127273-0.1g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
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$202.0 2025-02-19
Enamine
EN300-22127273-0.25g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
0.25g
$289.0 2025-02-19
Enamine
EN300-22127273-0.5g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
0.5g
$480.0 2025-02-19
Enamine
EN300-22127273-1.0g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
1.0g
$614.0 2025-02-19
Enamine
EN300-22127273-2.5g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
2.5g
$1202.0 2025-02-19
Enamine
EN300-22127273-5.0g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
5.0g
$1779.0 2025-02-19
Enamine
EN300-22127273-10.0g
1-ethenyl-4-nitro-1H-pyrazole
117451-93-1 95.0%
10.0g
$2638.0 2025-02-19
eNovation Chemicals LLC
Y1289177-5g
1H-Pyrazole, 1-ethenyl-4-nitro-
117451-93-1 97%
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$1400 2023-09-03
Enamine
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